![molecular formula C21H32O2 B13833728 6,9,12,15,18-Hene-icosapentaenoic acid](/img/structure/B13833728.png)
6,9,12,15,18-Hene-icosapentaenoic acid
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Overview
Description
6,9,12,15,18-Heneicosapentaenoic acid is a polyunsaturated fatty acid with the molecular formula C21H32O2This compound is found in small amounts in fish oils and has been studied for its biological properties and potential health benefits .
Preparation Methods
6,9,12,15,18-Heneicosapentaenoic acid can be synthesized through the chemical elongation of eicosapentaenoic acid (EPA). This process involves adding one carbon atom to the carboxyl end of EPA, resulting in the formation of 6,9,12,15,18-Heneicosapentaenoic acid . The elongation places the first double bond at the delta-6 position, which is different from the delta-5 position in EPA .
Chemical Reactions Analysis
6,9,12,15,18-Heneicosapentaenoic acid undergoes various chemical reactions, including:
Oxidation: It can be oxidized to form hydroperoxides and other oxidation products.
Reduction: Reduction reactions can convert the double bonds to single bonds, resulting in a more saturated fatty acid.
Substitution: The double bonds in the compound can participate in substitution reactions with various reagents.
Common reagents used in these reactions include hydrogen gas for reduction and oxygen or other oxidizing agents for oxidation . Major products formed from these reactions include hydroperoxides, alcohols, and more saturated fatty acids .
Scientific Research Applications
6,9,12,15,18-Heneicosapentaenoic acid has several scientific research applications:
Mechanism of Action
6,9,12,15,18-Heneicosapentaenoic acid exerts its effects by incorporating into cell membranes and influencing the synthesis of other fatty acids. It inhibits the conversion of alpha-linoleic acid into arachidonic acid, thereby affecting the production of eicosanoids like prostaglandins and thromboxanes . The compound is a poor substrate for prostaglandin H synthase and 5-lipoxygenase but can inactivate prostaglandin H synthase rapidly .
Comparison with Similar Compounds
6,9,12,15,18-Heneicosapentaenoic acid is similar to other omega-3 fatty acids like eicosapentaenoic acid (EPA) and docosahexaenoic acid (DHA). it has a unique structure with an additional carbon atom at the carboxyl end, placing the first double bond at the delta-6 position . This structural difference affects its biological activity and incorporation into cell membranes .
Similar Compounds
Eicosapentaenoic acid (EPA): A 20-carbon omega-3 fatty acid with five double bonds.
Docosahexaenoic acid (DHA): A 22-carbon omega-3 fatty acid with six double bonds.
Arachidonic acid (AA): A 20-carbon omega-6 fatty acid with four double bonds.
Properties
Molecular Formula |
C21H32O2 |
---|---|
Molecular Weight |
316.5 g/mol |
IUPAC Name |
(6E,9E,12E,15E,18E)-henicosa-6,9,12,15,18-pentaenoic acid |
InChI |
InChI=1S/C21H32O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21(22)23/h3-4,6-7,9-10,12-13,15-16H,2,5,8,11,14,17-20H2,1H3,(H,22,23)/b4-3+,7-6+,10-9+,13-12+,16-15+ |
InChI Key |
OQOCQFSPEWCSDO-RCHUDCCISA-N |
Isomeric SMILES |
CC/C=C/C/C=C/C/C=C/C/C=C/C/C=C/CCCCC(=O)O |
Canonical SMILES |
CCC=CCC=CCC=CCC=CCC=CCCCCC(=O)O |
Origin of Product |
United States |
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